
Essential Safety and Handling Guide for the
Covalent Inhibitor ARS-853

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ARS-853

Cat. No.: B15611191 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the KRAS G12C inhibitor, ARS-853, ensuring

laboratory safety and procedural accuracy.

ARS-853 is a potent, selective, and covalent inhibitor of the KRAS G12C mutant protein, a

critical target in cancer drug discovery. As a reactive covalent inhibitor, meticulous handling and

adherence to stringent safety protocols are imperative to minimize exposure risk and ensure

the integrity of experimental outcomes. This document provides essential, immediate safety

and logistical information, including operational and disposal plans, to guide laboratory

personnel in the safe and effective use of ARS-853.

Key Quantitative Data
A summary of the essential physical and chemical properties of ARS-853 is provided below.

Adherence to the recommended storage conditions is crucial for maintaining the compound's

stability and efficacy.
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Parameter Value Source(s)

Molecular Weight 432.94 g/mol [1][2]

Appearance Crystalline solid, powder [3]

Solubility

- DMSO: ≥ 2.5 mg/mL (5.77

mM) - Ethanol: Insoluble -

Water: Insoluble

[4]

Storage (Solid)
- -20°C for up to 3 years - 4°C

for short-term (weeks)
[3][4]

Storage (In solvent)
- -80°C for up to 1 year - -20°C

for up to 1 month
[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling ARS-853. The

following PPE must be worn at all times in the laboratory when the compound is in use.

Protection Type Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles

and a face shield.

Protects against splashes of

solutions containing ARS-853

and airborne powder.[5]

Skin Protection

- Gloves: Double-gloving with

nitrile gloves. - Lab Coat: A

disposable, fluid-resistant lab

coat over a standard lab coat.

Minimizes the risk of skin

contact. As a covalent inhibitor,

ARS-853 can react with

biological macromolecules,

including those in the skin.[5]

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Essential when handling the

solid form of ARS-853 to

prevent inhalation of

aerosolized particles.[5]
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The following step-by-step procedures are designed to provide clear guidance on the safe

handling of ARS-853 from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the compound name and CAS number (1629268-00-3) on the label

match the order.

Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,

and secure location at the recommended temperature (-20°C for long-term storage).[3][4]

Preparation of Stock Solutions
Engineering Controls: All weighing and solution preparation must be conducted in a certified

chemical fume hood.

Personal Protective Equipment: Don the full recommended PPE as outlined in the table

above.

Weighing: Carefully weigh the desired amount of ARS-853 solid. Avoid creating dust.

Dissolving: Add the appropriate solvent (typically DMSO) to the solid in a suitable container.

If necessary, sonication can be used to aid dissolution.[4]

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.

Storage of Stock Solution: Store the stock solution at -80°C for long-term storage or -20°C

for short-term storage in a tightly sealed container.[3][4]

Use in Experiments
Controlled Environment: All experimental procedures involving ARS-853 should be

performed in a designated area, preferably within a fume hood.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-125146/BMD4503-2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112209/VU0467154-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112209/VU0467154-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-125146/BMD4503-2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112209/VU0467154-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) when handling ARS-853
solutions to prevent cross-contamination.

Disposal Plan
Waste Segregation: All disposable materials that have come into contact with ARS-853
(gloves, pipette tips, tubes, etc.) must be considered hazardous waste.

Waste Collection: Collect all contaminated solid and liquid waste in clearly labeled, sealed,

and appropriate hazardous waste containers.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with an

appropriate solvent (e.g., 70% ethanol) followed by a soap and water wash.

Disposal Compliance: Dispose of all hazardous waste in accordance with local, state, and

federal regulations.

Mandatory Visualizations
The following diagrams illustrate the key workflows and logical relationships for the safe

handling of ARS-853.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://www.benchchem.com/product/b15611191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Post-Experiment Emergency Response

Receive & Inspect

Secure Storage (-20°C)

Weigh Solid in Fume Hood

Prepare Stock Solution

Spill Occurs

Potential Spill

Conduct Experiment Potential Spill

Decontaminate Surfaces & Equipment

Potential Spill

Segregate & Dispose of Waste Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of ARS-853.
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Caption: Hierarchy of controls for risk mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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